Cas no 74690-92-9 (Propanoic acid,2-methyl-,[1a,2,5,5a,6,9,10,10a-octahydro-5,5a-dihydroxy-1,1,7,9-tetramethyl-11-oxo-6-(1-oxopropoxy)-1H-2,8a-methanocyclopenta[a]cyclopropa[e]cyclodecen-4-yl]methylester, [1aR-(1aa,2b,5b,5ab,6b,8aa,9a,10aa)]- (9CI))

• Product Name: Propanoic acid,2-methyl-,[1a,2,5,5a,6,9,10,10a-octahydro-5,5a-dihydroxy-1,1,7,9-tetramethyl-11-oxo-6-(1-oxopropoxy)-1H-2,8a-methanocyclopenta[a]cyclopropa[e]cyclodecen-4-yl]methylester, [1aR-(1aa,2b,5b,5ab,6b,8aa,9a,10aa)]- (9CI)
• CAS No: 74690-92-9
• MF: C₂₇H₃₈O₇
• MW: 474.58642911911
• CID: 568773
• PubChem ID: 173303
• Update Time: 2025-04-19

Propanoic acid,2-methyl-,[1a,2,5,5a,6,9,10,10a-octahydro-5,5a-dihydroxy-1,1,7,9-tetramethyl-11-oxo-6-(1-oxopropoxy)-1H-2,8a-methanocyclopenta[a]cyclopropa[e]cyclodecen-4-yl]methylester, [1aR-(1aa,2b,5b,5ab,6b,8aa,9a,10aa)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-methyl-,[1a,2,5,5a,6,9,10,10a-octahydro-5,5a-dihydroxy-1,1,7,9-tetramethyl-11-oxo-6-(1-oxopropoxy)-1H-2,8a-methanocyclopenta[a]cyclopropa[e]cyclodecen-4-yl]methylester, [1aR-(1aa,2b,5b,5ab,6b,8aa,9a,10aa)]- (9CI)
• ingenol-3-propionate-20-isobutyrate
• Ingenol-pib
• Propanoic acid,2-methyl-,[1a,2,5,5a,6,9,10,10a-octahydro-5,5a-dihydroxy-1,1,7,9-tetramethyl-11-oxo-6-(1-oxopropoxy)-1H-2,8a-methanocyclopenta[a]cyclopropa[e]cyclodecen-4-yl]methylester, [1aR-(1aa,2b,5
• 74690-92-9
• Propanoic acid, 2-methyl-, (1a,2,5,5a,6,9,10,10a-octahydro-5,5a-dihydroxy-1,1,7,9-tetramethyl-11-oxo-6-(1-oxopropoxy)-1H-2,8a-methanocyclopenta(a)cyclopropa(e)cyclodecen-4-yl)methyl ester, (1aR-(1aalpha,2beta,5beta,5abeta,6beta,8aalpha,9alpha,10aalpha))-
• (5,6-dihydroxy-3,11,11,14-tetramethyl-15-oxo-4-propanoyloxy-7-tetracyclo[7.5.1.01,5.010,12]pentadeca-2,7-dienyl)methyl 2-methylpropanoate
• [5,5a-dihydroxy-1,1,7,9-tetramethyl-11-oxo-6-(propanoyloxy)-1a,2,5,5a,6,9,10,10a-octahydro-1H-2,8a-methanocyclopenta[a]cyclopropa[e][10]annulen-4-yl]methyl 2-methylpropanoate
• DTXSID60996213
• 20-O-Isobutyryl-3-O-propionylingenol

• Inchi： 1S/C27H38O7/c1-8-19(28)34-23-14(4)11-26-15(5)9-18-20(25(18,6)7)17(22(26)30)10-16(21(29)27(23,26)32)12-33-24(31)13(2)3/h10-11,13,15,17-18,20-21,23,29,32H,8-9,12H2,1-7H3
• InChI Key： JKKMLPTVKDIBRS-UHFFFAOYSA-N
• SMILES： OC12C(C(C)=CC31C(C(C=C(COC(C(C)C)=O)C2O)C1C(C)(C)C1CC3C)=O)OC(CC)=O

Computed Properties

• Exact Mass: 474.262
• Monoisotopic Mass: 474.262
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 976
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.23
• Boiling Point: 562.6°C at 760 mmHg
• Flash Point: 179.1°C
• Refractive Index: 1.563

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tigliane and ingenane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Tigliane and ingenane diterpenoids